Cas no 7766-86-1 (3-(5-oxopyrrolidin-2-yl)propanoic acid)

• Product Name: 3-(5-oxopyrrolidin-2-yl)propanoic acid
• CAS No: 7766-86-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1062973
• PubChem ID: 4585667
• Update Time: 2025-06-09

3-(5-oxopyrrolidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-2-pyrrolidinepropanoic Acid
• 3-(5-oxopyrrolidin-2-yl)propanoic acid
• 3-(5-Oxo-pyrrolidin-2-yl)-propionic acid
• 5-Oxo-2-pyrrolidinep
• 2-Pyrrolidon-5-propionsaeure
• rac-5-oxo-2-pyrrolidinepropionic acid
• Z1198163513
• EN300-104592
• CHEMBL356492
• 3-(5-oxopyrrolidin-2-yl)propanoicacid
• IDI1_024723
• SCHEMBL4579585
• F2147-7987
• 3-(5-oxo-2-pyrrolidinyl)propanoic acid
• 7766-86-1
• CSBJIXVKDCZBPF-UHFFFAOYSA-N
• FT-0678710
• AKOS000303514
• A865176
• BB 0262777
• ChemDiv3_006813
• CS-0308008
• HMS1492F15
• DTXSID50404559
• AKOS016344624
• STK974410

• MDL： MFCD03852934
• Inchi： 1S/C7H11NO3/c9-6-3-1-5(8-6)2-4-7(10)11/h5H,1-4H2,(H,8,9)(H,10,11)
• InChI Key： CSBJIXVKDCZBPF-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)O)N1

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 0.45860

3-(5-oxopyrrolidin-2-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 3-(5-oxopyrrolidin-2-yl)propanoic acid

3-(5-oxopyrrolidin-2-yl)propanoic acid (CAS No. 7766-86-1): An Overview of Its Properties, Applications, and Recent Research

3-(5-oxopyrrolidin-2-yl)propanoic acid (CAS No. 7766-86-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(5-oxoazetidin-2-yl)propanoic acid, is characterized by its unique structural features, which include a pyrrolidine ring with a ketone group and a carboxylic acid moiety. These structural elements contribute to its diverse chemical reactivity and potential biological activities.

The chemical formula of 3-(5-oxopyrrolidin-2-yl)propanoic acid is C₇H₁₁NO₃, and it has a molecular weight of approximately 153.17 g/mol. The compound is typically synthesized through various routes, including the reaction of 3-bromopropanoic acid with 5-hydroxypyrrolidin-2-one in the presence of a base. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In recent years, 3-(5-oxopyrrolidin-2-yl)propanoic acid has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of bioactive molecules. The presence of the pyrrolidine ring and the carboxylic acid group provides multiple functional handles for further chemical modification, making it an attractive starting material for the design of novel therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 3-(5-oxopyrrolidin-2-yl)propanoic acid in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The study demonstrated that derivatives of 3-(5-oxopyrrolidin-2-yl)propanoic acid exhibited potent inhibitory activity against specific PPIs, suggesting their potential as lead compounds for drug discovery.

Beyond its use in medicinal chemistry, 3-(5-oxopyrrolidin-2-yl)propanoic acid has also found applications in other areas of chemical research. For instance, it has been utilized as a ligand in coordination chemistry to form complexes with various metal ions. These complexes exhibit interesting electronic and magnetic properties, making them useful for catalytic applications and materials science.

The physical properties of 3-(5-oxopyrrolidin-2-yl)propanoic acid, such as its melting point and solubility, have been well-characterized. The compound typically melts at around 140°C and is stable under standard laboratory conditions. However, it is important to handle it with care to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

In terms of safety, 3-(5-oxopyrrolidin-2-yl)propanoic acid is generally considered safe for laboratory use when proper handling protocols are followed. It is not classified as a hazardous material under current regulations but should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 3-(5-oxopyrrolidin-2-yl)propanoic acid has also been studied to ensure its safe use in industrial settings. Research indicates that it does not pose significant environmental risks when used responsibly and disposed of according to established guidelines.

In conclusion, 3-(5-oxopyrrolidin-2-yl)propanoic acid (CAS No. 7766-86-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an invaluable building block for the synthesis of bioactive molecules and other functional materials. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.